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Compound of Interest

Compound Name: Boc-Ser-Otbu

Cat. No.: B558211 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Boc-Ser-Otbu (Boc-L-serine tert-butyl ester).

Adherence to these procedures is vital for ensuring a safe laboratory environment and proper

chemical management.

I. Hazard Identification and Safety Data
Boc-Ser-Otbu is a protected amino acid derivative commonly used in peptide synthesis.[1]

While it is a valuable reagent, it is essential to handle it with care due to its potential hazards.

The primary risks associated with this compound include irritation to the skin, eyes, and

respiratory system, and it may be harmful if swallowed.

Quantitative Data Summary:
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Property Value

CAS Number 7738-22-9

Molecular Formula C12H23NO5

Molecular Weight 261.31 g/mol

Appearance White solid/powder

Purity ≥95% - ≥97%

Storage Temperature 0°C to 8°C

Hazard Statements H302, H315, H319, H335

Hazard Statement Definitions:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

II. Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling Boc-Ser-Otbu to

minimize exposure and ensure personal safety.
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PPE Category Specification Rationale

Eye & Face Protection

Tight-sealing safety goggles. A

face shield should be used

when there is a significant risk

of splashing.

Protects against dust particles

and potential splashes that can

cause serious eye irritation.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile rubber).

Prevents skin contact, which

can cause irritation.

Skin & Body Protection

A lab coat must be worn to

protect clothing and skin.

Long-sleeved clothing and

closed-toe shoes are also

required.

Minimizes the risk of skin

contact with the chemical.

Respiratory Protection

Handle in a well-ventilated

area. For weighing or

procedures that may generate

dust, use a chemical fume

hood. If ventilation is

inadequate and dust is

present, a NIOSH-approved

N95 respirator or equivalent

should be worn.

Protects against the inhalation

of dust particles that may

cause respiratory irritation.

III. Experimental Protocol: Safe Handling and
Disposal
This protocol outlines the necessary steps for the safe handling of Boc-Ser-Otbu from receipt

to disposal.

1. Pre-Handling and Preparation:

Area Preparation: Ensure the work area, typically a laboratory bench or a chemical fume

hood, is clean and uncluttered.
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Equipment: Have all necessary equipment, including spatulas, weighing paper, and reaction

vessels, readily available.

PPE: Before handling the compound, put on all required personal protective equipment as

detailed in the table above.

2. Handling Procedure:

Weighing: When weighing the solid, perform the task in a chemical fume hood or a ventilated

balance enclosure to minimize the inhalation of any airborne powder.

Transfer: Use a clean spatula to transfer the powder. Avoid creating dust by handling the

material gently.

Spill Management: In the event of a spill, do not panic.

Wearing appropriate PPE, carefully sweep up the solid material, avoiding dust generation.

Place the spilled material and any contaminated cleaning supplies into a designated

hazardous waste container.

Clean the spill area with an appropriate solvent as recommended by your institution's

safety data sheet or Environmental Health and Safety (EHS) office.

3. Storage:

Store Boc-Ser-Otbu in a tightly sealed container in a refrigerator at 0°C to 8°C.

Ensure the storage area is dry and well-ventilated.

4. Disposal Plan:

Waste Segregation: Do not mix Boc-Ser-Otbu waste with other chemical waste streams

unless explicitly permitted by your institution's EHS office.

Waste Collection: Collect waste Boc-Ser-Otbu and any materials contaminated with it (e.g.,

weighing paper, gloves) in a designated, properly labeled hazardous waste container. The
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container should be made of a compatible material, such as high-density polyethylene

(HDPE), and have a secure lid.

Labeling: The waste container must be clearly labeled with the full chemical name, "Boc-
Ser-Otbu" or "Boc-L-serine tert-butyl ester," and the appropriate hazard symbols.

Final Disposal: Do not dispose of Boc-Ser-Otbu down the drain or in regular trash. Once the

waste container is ready for disposal (typically no more than 80% full), seal it securely and

contact your institution's EHS office to arrange for pickup by a licensed chemical waste

disposal service.

IV. Workflow Diagrams
Safe Handling Workflow for Boc-Ser-Otbu
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Caption: Workflow for the safe handling and disposal of Boc-Ser-Otbu.
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Caption: PPE requirements based on the hazards of Boc-Ser-Otbu.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b558211?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b558211?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

